Cas no 14563-31-6 (Benzenamine,4-[2-(4-bromophenyl)ethenyl]-N,N-dimethyl-)

• Product Name: Benzenamine,4-[2-(4-bromophenyl)ethenyl]-N,N-dimethyl-
• CAS No: 14563-31-6
• MF: C₁₆H₁₆BrN
• MW: 302.208943367004
• CID: 214962
• PubChem ID: 5463086
• Update Time: 2025-04-19

Benzenamine,4-[2-(4-bromophenyl)ethenyl]-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,4-[2-(4-bromophenyl)ethenyl]-N,N-dimethyl-
• 4-[(E)-2-(4-bromophenyl)ethenyl]-N,N-dimethylaniline
• (E)-4-(2-(4-Bromophenyl)ethenyl)benzenamine, N,N,-dimethyl
• (E)-4-(2-(4-Bromophenyl)ethenyl)benzenamine, N,N-dimethyl-
• 4-Brom-4'-dimethylamino-stilben
• 4-dimethylamino-4'-bromide-stilbene
• AC1NUXAN
• NSC269898
• SureCN2011431
• NSC-269898
• 2844-19-1
• SCHEMBL2011433
• SCHEMBL2011431
• 14563-31-6
• (E)-4-(4-bromostyryl)-N,N-dimethylaniline
• {4-[2-(4-Bromo-phenyl)-vinyl]-phenyl}-dimethyl-amine
• OJAOHXMMLZIIOY-ONEGZZNKSA-N
• 4-[(E)-2-(4-bromophenyl)ethenyl]-N,N-dimethyl-aniline

• Inchi： 1S/C16H16BrN/c1-18(2)16-11-7-14(8-12-16)4-3-13-5-9-15(17)10-6-13/h3-12H,1-2H3/b4-3+
• InChI Key： OJAOHXMMLZIIOY-ONEGZZNKSA-N
• SMILES： BrC1C=CC(=CC=1)/C=C/C1C=CC(=CC=1)N(C)C

Computed Properties

• Exact Mass: 301.04668
• Monoisotopic Mass: 301.04661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24
• LogP: 4.68550